Cas no 339021-40-8 (4-[(1-adamantylamino)methyl]-1(2H)-phthalazinone)

• Product Name: 4-[(1-adamantylamino)methyl]-1(2H)-phthalazinone
• CAS No: 339021-40-8
• MF: C₁₉H₂₃N₃O
• MW: 309.405424356461
• MDL: MFCD00167916
• CID: 5185353
• Update Time: 2025-10-30

4-[(1-adamantylamino)methyl]-1(2H)-phthalazinone Chemical and Physical Properties

Names and Identifiers

• 4-[(1-ADAMANTYLAMINO)METHYL]-1(2H)-PHTHALAZINONE
• 4-{[(adamantan-1-yl)amino]methyl}-1,2-dihydrophthalazin-1-one
• 4-[(1-adamantylamino)methyl]-2H-phthalazin-1-one
• 4-[(1-adamantylamino)methyl]-1(2H)-phthalazinone

• MDL： MFCD00167916
• Inchi： 1S/C19H23N3O/c23-18-16-4-2-1-3-15(16)17(21-22-18)11-20-19-8-12-5-13(9-19)7-14(6-12)10-19/h1-4,12-14,20H,5-11H2,(H,22,23)
• InChI Key： YTRLKLUAEKHQQO-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(CNC23CC4CC(CC(C4)C2)C3)=NN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 499
• XLogP3: 3.3
• Topological Polar Surface Area: 53.5

Additional information on 4-[(1-adamantylamino)methyl]-1(2H)-phthalazinone

Professional Introduction to Compound with CAS No. 339021-40-8 and Product Name: 4-[(1-adamantylamino)methyl]-1(2H)-phthalazinone

The compound with the CAS number 339021-40-8 and the product name 4-[(1-adamantylamino)methyl]-1(2H)-phthalazinone represents a fascinating molecule in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both the adamantylamino and phthalazinone moieties in its structure imparts distinct chemical properties that make it a valuable candidate for further exploration.

Structurally, 4-[(1-adamantylamino)methyl]-1(2H)-phthalazinone is composed of a phthalazinone core, which is a well-known scaffold in medicinal chemistry, linked to an adamantylamino group. The phthalazinone ring system is known for its stability and ability to engage in hydrogen bonding interactions, making it a popular motif in the design of bioactive molecules. On the other hand, the adamantyl group, characterized by its rigid and bulky structure, enhances the solubility and metabolic stability of the compound, which are crucial factors in drug development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced pharmacological profiles. The compound 4-[(1-adamantylamino)methyl]-1(2H)-phthalazinone has emerged as a promising candidate due to its unique structural features. The combination of the phthalazinone and adamantylamino groups provides a platform for designing molecules with improved binding affinity and selectivity. This has led to its investigation as a potential lead compound in various therapeutic areas.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. Phthalazinone derivatives have been extensively studied for their ability to inhibit tumor growth and induce apoptosis. The rigid structure of the adamantyl group further enhances these properties by improving the compound's ability to interact with biological targets. Recent studies have demonstrated that derivatives of phthalazinone can modulate key signaling pathways involved in cancer progression, making them attractive candidates for further development.

Additionally, the compound has shown promise in other therapeutic areas, including anti-inflammatory and antiviral applications. The phthalazinone core is known to exhibit anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. The adamantylamino group further contributes to these effects by enhancing the compound's bioavailability and metabolic stability. These findings have prompted researchers to explore the potential of 4-[(1-adamantylamino)methyl]-1(2H)-phthalazinone as a therapeutic agent for various inflammatory and infectious diseases.

The synthesis of 4-[(1-adamantylamino)methyl]-1(2H)-phthalazinone presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to access this compound with high yield and purity. The synthesis typically involves multi-step reactions that require careful optimization to ensure high selectivity and efficiency. Despite these challenges, the synthetic routes developed for this compound have provided valuable insights into the construction of similar molecules with potential therapeutic applications.

In conclusion, 4-[(1-adamantylamino)methyl]-1(2H)-phthalazinone (CAS No. 339021-40-8) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of a phthalazinone core and an adamantylamino group makes it an attractive candidate for drug discovery across multiple therapeutic areas. The recent advancements in understanding its pharmacological properties highlight its importance as a lead compound for developing novel therapeutic agents.